Cas no 1807098-66-3 (Methyl 5-formylbenzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 5-formylbenzo[d]oxazole-2-carboxylate
• CAS No: 1807098-66-3
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4818451
• Update Time: 2025-06-15

Methyl 5-formylbenzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formylbenzo[d]oxazole-2-carboxylate

• Inchi： 1S/C10H7NO4/c1-14-10(13)9-11-7-4-6(5-12)2-3-8(7)15-9/h2-5H,1H3
• InChI Key： IDUANSJIXLJSOY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC2C=C(C=O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4

Additional information on Methyl 5-formylbenzo[d]oxazole-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 5-formylbenzo[d]oxazole-2-carboxylate (CAS: 1807098-66-3)

Methyl 5-formylbenzo[d]oxazole-2-carboxylate (CAS: 1807098-66-3) is a key intermediate in the synthesis of various bioactive compounds and pharmaceutical agents. Recent studies have highlighted its significance in medicinal chemistry, particularly in the development of novel heterocyclic compounds with potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, chemical properties, and biological activities.

One of the most notable advancements in the synthesis of Methyl 5-formylbenzo[d]oxazole-2-carboxylate involves the use of palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method that significantly improves yield and purity. The researchers utilized 5-bromo-2-formylbenzo[d]oxazole as a starting material, followed by carboxylation and esterification, achieving a yield of over 85%. This method offers a scalable and cost-effective approach for industrial applications.

In terms of biological applications, Methyl 5-formylbenzo[d]oxazole-2-carboxylate has shown promise as a precursor for the development of kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives targeting EGFR (Epidermal Growth Factor Receptor) mutations. The compound's aldehyde group was strategically modified to enhance binding affinity, resulting in derivatives with IC50 values in the nanomolar range. These findings underscore its potential in oncology drug discovery.

Furthermore, the compound's unique structural features have been exploited in the design of fluorescent probes. A 2024 study in ACS Chemical Biology described the development of a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. The probe, derived from Methyl 5-formylbenzo[d]oxazole-2-carboxylate, exhibited high selectivity and sensitivity, making it a valuable tool for studying oxidative stress in disease models.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to metabolic stability and bioavailability. However, innovative formulation strategies, such as nanoparticle-based delivery systems, are being explored to address these limitations. A 2023 review in Advanced Drug Delivery Reviews highlighted the potential of lipid-based nanoparticles to improve the compound's therapeutic index.

In conclusion, Methyl 5-formylbenzo[d]oxazole-2-carboxylate (CAS: 1807098-66-3) continues to be a versatile building block in medicinal chemistry. Its applications span from kinase inhibitor development to fluorescent probe design, demonstrating its broad utility. Future research should focus on overcoming pharmacokinetic challenges and expanding its therapeutic potential. The compound's role in drug discovery and chemical biology is expected to grow, driven by ongoing innovations in synthetic methodologies and biological evaluations.